3-(1H-1,2,4-triazol-1-yl)propan-1-amine
Cat. No. B1352039
M. Wt: 126.16 g/mol
InChI Key: IXXJEYNOJZNYBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04568685
Procedure details
Acrylonitrile (5) and 1H-1,2,4-triazole (2) are reacted with heat for about 2-4 hours, concentrated to an oil and then hydrogenated with Raney nickel catalyst in methanol and ammonium hydroxide for a period of about 8-10 hours, giving 1H-1,2,4-triazole-1-propanamine (6).
Identifiers
|
REACTION_CXSMILES
|
[C:1](#[N:4])[CH:2]=[CH2:3].[NH:5]1[CH:9]=[N:8][CH:7]=[N:6]1>>[N:5]1([CH2:3][CH2:2][CH2:1][NH2:4])[CH:9]=[N:8][CH:7]=[N:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)#N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1N=CN=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
with heat for about 2-4 hours
|
|
Duration
|
3 (± 1) h
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated to an oil
|
Outcomes
Product
Details
Reaction Time |
9 (± 1) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(N=CN=C1)CCCN
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
